Cas no 102871-92-1 (4-Ethoxy-1-methyl-2-nitrobenzene)
102871-92-1 structure
Product Name:4-Ethoxy-1-methyl-2-nitrobenzene
CAS No:102871-92-1
MF:C9H11NO3
MW:181.188542604446
CID:1082973
PubChem ID:350366
Update Time:2025-04-20
4-Ethoxy-1-methyl-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethoxy-1-methyl-2-nitrobenzene
- 2-Nitro-4-ethoxytoluol
- 4-Ethoxy-2-nitrotoluene
- 4-methyl-3-nitro-phenetole
- AC1L6W4H
- AC1Q1YE0
- ACMC-20m5tu
- Benzene, 4-ethoxy-1-methyl-2-nitro-
- CTK0G7353
- NSC509556
- o-Nitro-p-kresol-ethylether
- SureCN3721960
- DTXSID20325525
- DA-39468
- DMMYNNHVBWPYKG-UHFFFAOYSA-N
- 4-Ethoxy-1-methyl-2-nitro-benzene
- 102871-92-1
- NSC-509556
- SCHEMBL3721960
-
- Inchi: 1S/C9H11NO3/c1-3-13-8-5-4-7(2)9(6-8)10(11)12/h4-6H,3H2,1-2H3
- InChI Key: DMMYNNHVBWPYKG-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(C)=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 181.07393
- Monoisotopic Mass: 181.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
- LogP: 2.82510
4-Ethoxy-1-methyl-2-nitrobenzene Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
102871-92-1 (4-Ethoxy-1-methyl-2-nitrobenzene) Related Products
- 22424-58-4(5-Benzoxy-2-nitrotoluene)
- 24239-67-6(4-Benzyloxy-2-nitrotoluene)
- 17484-36-5(4-Methyl-3-nitroanisole)
- 5367-32-8(4-methoxy-2-methyl-1-nitro-benzene)
- 22996-23-2((4-methoxy-2-nitrophenyl)methanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk